5-Fluoro-6-methoxy-benzo[b]thiophene-2-carboxylic acid

• IUPAC Name: 5-fluoro-6-methoxy-1-benzothiophene-2-carboxylic acid
• InChI: InChI=1S/C10H7FO3S/c1-14-7-4-8-5(2-6(7)11)3-9(15-8)10(12)13/h2-4H,1H3,(H,12,13)
• InChI Key: SSBINRNRJXIIPN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C=C(SC2=C1)C(=O)O)F
• Molecular Formula: C10H7FO3S
• Molecular Weight: 226.23 g/mol

Description

5-Fluoro-6-methoxy-benzo[b]thiophene-2-carboxylic acid is a derivative of thiophene, a five-membered heterocyclic compound containing a sulfur atom. Thiophene derivatives are essential in various fields, including medicinal chemistry, material science, and industrial chemistry. They are used in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs). They also exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Synthesis Analysis

Thiophene derivatives can be synthesized through various methods. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives. The Paal–Knorr reaction is known as the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Chemical Reactions Analysis

Thiophene-2-carboxylic acid, a related compound, has been widely studied as a substrate in coupling reactions and olefinations. Upon treatment with LDA, thiophene-2-carboxylic acid undergoes double deprotonation to give the 5-lithio derivative, a precursor to many 5-substituted derivatives.

Scientific Research Applications

Organic Synthesis

• 5-Fluoro-6-methoxy-benzo[b]thiophene-2-carboxylic acid serves as a valuable raw material and intermediate in organic synthesis. .

Conducting Polymer Composites

• In materials science, this compound finds application in the fabrication of carboxylated conducting polymer/carbon nanotube (CNT) composites thin films. .

Future Directions

Thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists to synthesize and investigate new structural prototypes with more effective pharmacological activity.